Cas no 2228820-43-5 (2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol)
2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol
- EN300-1997225
- 2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol
- 2228820-43-5
-
- Inchi: 1S/C12H17ClOS/c1-8(2)15-10-7-5-6-9(13)11(10)12(3,4)14/h5-8,14H,1-4H3
- InChI Key: APRHCRAKFKHKOC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(C)(C)O)SC(C)C
Computed Properties
- Exact Mass: 244.0688640g/mol
- Monoisotopic Mass: 244.0688640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.5Ų
2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997225-0.05g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 0.05g |
$719.0 | 2023-09-16 | ||
| Enamine | EN300-1997225-0.1g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 0.1g |
$755.0 | 2023-09-16 | ||
| Enamine | EN300-1997225-0.25g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 0.25g |
$789.0 | 2023-09-16 | ||
| Enamine | EN300-1997225-0.5g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 0.5g |
$823.0 | 2023-09-16 | ||
| Enamine | EN300-1997225-1.0g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 1g |
$857.0 | 2023-06-03 | ||
| Enamine | EN300-1997225-2.5g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 2.5g |
$1680.0 | 2023-09-16 | ||
| Enamine | EN300-1997225-5.0g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 5g |
$2485.0 | 2023-06-03 | ||
| Enamine | EN300-1997225-10.0g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 10g |
$3683.0 | 2023-06-03 | ||
| Enamine | EN300-1997225-1g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 1g |
$857.0 | 2023-09-16 | ||
| Enamine | EN300-1997225-5g |
2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-2-ol |
2228820-43-5 | 5g |
$2485.0 | 2023-09-16 |
2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol
Comprehensive Overview of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol (CAS No. 2228820-43-5)
The compound 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol (CAS No. 2228820-43-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chloro substituent, an isopropylsulfanyl moiety, and a tertiary alcohol (propan-2-ol). This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The presence of both sulfur and chlorine atoms in its structure contributes to its potential reactivity and applications in synthetic chemistry.
In recent years, the demand for sulfur-containing compounds like 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol has surged due to their versatility in drug discovery. Researchers are increasingly exploring such molecules for their potential as enzyme inhibitors or ligands in catalytic systems. The compound’s CAS No. 2228820-43-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Its structural complexity also aligns with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.
From an industrial perspective, 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol may find utility in the synthesis of fine chemicals or intermediates for crop protection products. The isopropylsulfanyl group, in particular, is known to enhance the lipophilicity of molecules, a property highly valued in the development of agrochemical formulations. This aligns with growing interest in sustainable pest control solutions, a frequently searched topic in agricultural science forums and AI-driven research platforms.
The compound’s tertiary alcohol functionality further broadens its applicability. Tertiary alcohols are often leveraged as building blocks in organic synthesis due to their stability and reactivity under controlled conditions. This makes CAS No. 2228820-43-5 a candidate for studies on green chemistry and atom-efficient reactions, areas gaining traction among environmentally conscious researchers. Online searches for “tertiary alcohol applications” or “sustainable synthetic methods” frequently highlight such compounds.
Analytical characterization of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol typically involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods are essential for verifying purity and structural integrity, especially given the compound’s potential use in high-value applications. The keyword “NMR analysis of sulfur compounds” reflects a common query among chemists, underscoring the need for detailed technical data on such molecules.
In summary, 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-2-ol (CAS No. 2228820-43-5) represents a compelling case study in the intersection of structural diversity and functional utility. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis ensures its continued prominence in scientific discourse. As search trends evolve, this compound is likely to remain a focal point for researchers exploring next-generation chemical entities.
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